{(S)-2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

• IUPAC Name: 2-[(2S)-2-[[cyclopropyl(methyl)amino]methyl]pyrrolidin-1-yl]acetic acid
• InChI: InChI=1S/C11H20N2O2/c1-12(9-4-5-9)7-10-3-2-6-13(10)8-11(14)15/h9-10H,2-8H2,1H3,(H,14,15)/t10-/m0/s1
• InChI Key: LAYLFNYLFBFZBS-JTQLQIEISA-N
• Canonical SMILES: CN(CC1CCCN1CC(=O)O)C2CC2
• Isomeric SMILES: CN(C[C@@H]1CCCN1CC(=O)O)C2CC2
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

{(S)-2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid is a chiral pyrrolidine derivative featuring a cyclopropyl-methyl-amino substituent at the 2-position of the pyrrolidine ring, with an acetic acid moiety at the 1-position.

The compound’s cyclopropyl group enhances metabolic stability compared to linear alkyl chains, a common strategy in drug design to resist oxidative degradation. The acetic acid moiety may facilitate solubility or serve as a linker for conjugation with other pharmacophores . Notably, this compound has been cataloged as a discontinued product by suppliers like CymitQuimica (CAS: 1353995-12-6), suggesting challenges in synthesis, stability, or commercial demand .

Biological Activity

The compound {(S)-2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid, with CAS Number 1575591-71-7, is a synthetic amino acid derivative that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

• Molecular Formula : C₁₁H₂₀N₂O₂
• Molecular Weight : 212.3 g/mol
• Structural Characteristics : The compound features a pyrrolidine ring substituted with a cyclopropylmethylamino group and a carboxylic acid moiety, which is critical for its biological interactions.

The biological activity of {(S)-2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid is primarily attributed to its role as an inhibitor of specific protein interactions involved in tumor growth and apoptosis regulation. Notably, it has been studied for its inhibitory effects on the Murine Double Minute 2 (MDM2) protein, which is known to regulate the p53 tumor suppressor pathway.

Antiproliferative Activity

In vitro studies have demonstrated that this compound exhibits significant antiproliferative effects against various cancer cell lines. For instance:

• IC₅₀ Values : The compound has shown IC₅₀ values in the low micromolar range against the SJSA-1 cell line, indicating potent growth inhibition. Specific values reported include:
  • Compound 33: IC₅₀ = 0.15 μM
  • Compound 32: IC₅₀ = 0.22 μM
  • Compound 38: IC₅₀ = 0.24 μM .

Pharmacodynamic Studies

Pharmacodynamic studies indicated that oral administration of the compound at doses of 100 mg/kg effectively induced upregulation of p53 and related proteins in tumor tissues. This activation leads to enhanced apoptosis in cancer cells, suggesting a mechanism that involves the restoration of p53 function .

Study on Tumor Growth Inhibition

A significant study evaluated the antitumor efficacy of {(S)-2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid in xenograft models. The results showed:

• Tumor Regression : At a dose of 100 mg/kg, the compound achieved up to 87% tumor regression in treated mice compared to controls .

Compound	Dose (mg/kg)	Tumor Regression (%)
{(S)-2...	50	Moderate
{(S)-2...	100	87

Safety and Toxicology

Preliminary toxicological assessments indicate that {(S)-2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid has a favorable safety profile at therapeutic doses. However, further studies are required to evaluate long-term effects and potential side effects.

Comparison with Similar Compounds

[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid

• Structure: Differs in the position of the cyclopropyl-methyl-amino group (3-position vs. 2-position in the target compound).
• Key Data : CAS 98021-51-3; discontinued due to synthesis or stability issues .

(S)-2-Amino-1-{2-[(cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one

• Structure : Replaces the acetic acid with a ketone-containing side chain.
• Key Data : Discontinued (Ref: 10-F085383), indicating possible poor pharmacokinetic properties or toxicity .
• Implications : The ketone group may increase lipophilicity but reduce aqueous solubility, limiting bioavailability.

Cyclopropane-Containing Heterocycles in Patent Literature

Cyclopropylmethyl-[(1S,3R,4S)-3-methyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazin-8-yl)-cyclopentyl]-oxetan-3-yl-amine

• Structure : Integrates a cyclopentyl-imidazo-pyrrolo-pyrazine core with a cyclopropylmethyl group.
• Comparison : The imidazo-pyrrolo-pyrazine moiety enhances binding to ATP pockets in kinases, a feature absent in the target compound.

Cyclopropanesulfonic Acid Amides

• Examples :
  • Cyclopropanesulfonic acid [(1S,3S,4R)-3-(2-difluoromethyl-imidazo[4,5-d]pyrrolo[2,3-b]pyridin-1(6H)-yl)-4-ethyl-cyclopentyl]-amide
  • Cyclopropanesulfonic acid [(1S,3R,4S)-3-ethyl-4-(2-methyl-imidazo[4,5-d]pyrrolo[2,3-b]pyridin-1(6H)-yl)-cyclopentyl]-amide
• Key Data : Sulfonic acid groups improve solubility and bioavailability compared to acetic acid derivatives .
• Implications : The target compound’s acetic acid group may offer fewer ionic interactions in binding sites compared to sulfonamides.

Pyrrolidine-Carbamate Derivatives

(2-Pyrrolidin-1-yl-ethyl)-carbamic acid (1S,3R,4S)-3-ethyl-4-(6H-pyrrolo[2,3-e][1,2,4]triazolo[4,3-a]pyrazin-1-yl)-cyclopentyl ester

• Structure : Combines a pyrrolidine-carbamate scaffold with a triazolo-pyrazine ring.
• Key Data : Co-crystallized with trifluoroacetic acid, suggesting use in salt formation for stability .
• Comparison : The carbamate linker may enhance proteolytic stability relative to the acetic acid group.